Cas no 4767-63-9 (1(3H)-Isobenzofuranone, 3-ethylidene-, (E)-)

1(3H)-Isobenzofuranone, 3-ethylidene-, (E)- structure
4767-63-9 structure
Product Name:1(3H)-Isobenzofuranone, 3-ethylidene-, (E)-
CAS No:4767-63-9
MF:C10H8O2
MW:160.169322967529
CID:1518174
PubChem ID:919972
Update Time:2025-04-21

1(3H)-Isobenzofuranone, 3-ethylidene-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranone, 3-ethylidene-, (E)-
    • (E)-3-Ethylidenephthalide
    • ethylidene phthalide
    • SCHEMBL13062771
    • NSC508400
    • DTXSID50358861
    • 4767-63-9
    • 61658-90-0
    • (3E)-3-ethylidene-2-benzofuran-1-one
    • NSC-508400
    • (E)-3-Ethylideneisobenzofuran-1(3H)-one
    • Inchi: 1S/C10H8O2/c1-2-9-7-5-3-4-6-8(7)10(11)12-9/h2-6H,1H3/b9-2+
    • InChI Key: FLOWXWKOKRXGBR-XNWCZRBMSA-N
    • SMILES: O1C(C2C=CC=CC=2/C/1=C\C)=O

Computed Properties

  • Exact Mass: 160.05244
  • Monoisotopic Mass: 160.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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